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Compound of Interest

Compound Name: SGI-7079

Cat. No.: B610817 Get Quote

SGI-7079 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the use of SGI-7079 in cell culture experiments.

Here you will find troubleshooting advice and frequently asked questions to ensure the

successful application of this Axl kinase inhibitor in your research.

Frequently Asked Questions (FAQs)
Q1: What is SGI-7079 and what is its primary mechanism of action?

SGI-7079 is a selective, ATP-competitive inhibitor of the Axl receptor tyrosine kinase.[1] Its

primary mechanism of action is to block the phosphorylation of Axl kinase induced by its ligand,

Gas6.[2] This inhibition disrupts downstream signaling pathways, including the PI3K/Akt and

NF-κB pathways, which are crucial for tumor cell proliferation, survival, migration, and invasion.

[1]

Q2: What are the recommended storage conditions for SGI-7079?

For long-term storage, SGI-7079 powder should be kept at -20°C for up to three years. Stock

solutions prepared in a solvent can be stored at -80°C for up to one year, or at -20°C for one

month. It is advisable to aliquot stock solutions to avoid repeated freeze-thaw cycles.[3]

Q3: How should I prepare a stock solution of SGI-7079?
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SGI-7079 is highly soluble in DMSO, with a maximum solubility of 91 mg/mL (199.76 mM).[3] It

is practically insoluble in water and ethanol.[3] Therefore, DMSO is the recommended solvent

for preparing stock solutions. For in vitro studies, a common stock solution concentration is 1

mM in DMSO.[4]

Q4: What are the known off-target effects of SGI-7079?

While SGI-7079 is a selective Axl inhibitor, it also shows inhibitory activity against other

members of the TAM (Tyro3, Axl, Mer) family of receptor tyrosine kinases, namely MER and

Tyro3.[2][3] Additionally, it has been shown to exhibit potent, low nanomolar inhibition of other

kinases such as Syk, Flt1, Flt3, Jak2, TrkA, TrkB, PDGFRβ, and Ret.[2][3] Researchers should

consider these off-target effects when interpreting experimental results.
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Problem Possible Cause Recommended Solution

Inconsistent or weaker than

expected inhibition of Axl

signaling.

Degradation of SGI-7079 in

cell culture media: The stability

of SGI-7079 in aqueous media

over long incubation periods

may be limited.

1. Prepare fresh dilutions of

SGI-7079 in media for each

experiment.2. Minimize the

incubation time to the shortest

duration necessary to observe

the desired effect.3. Perform a

stability study to determine the

half-life of SGI-7079 in your

specific cell culture media (see

Experimental Protocols

section).

Precipitation of SGI-7079 in

media: High concentrations of

the compound or the DMSO

solvent can lead to

precipitation.

1. Ensure the final

concentration of DMSO in the

cell culture media is low

(typically ≤ 0.1%) to maintain

solubility.2. Visually inspect the

media for any signs of

precipitation after adding SGI-

7079. If observed, reduce the

final concentration of the

inhibitor.

Cell line-specific factors: The

expression level of Axl and the

activity of drug efflux pumps

can vary between cell lines,

affecting the inhibitor's efficacy.

1. Confirm Axl expression in

your cell line of interest by

Western blot or flow

cytometry.2. Consider using a

concentration range to

determine the optimal

inhibitory concentration for

your specific cell line.

Observed cellular effects are

not consistent with Axl

inhibition.

Off-target effects: SGI-7079

can inhibit other kinases,

which may lead to confounding

biological responses.[2][3]

1. Use a secondary,

structurally distinct Axl inhibitor

as a control to confirm that the

observed phenotype is due to

Axl inhibition.2. Perform rescue
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experiments by overexpressing

a drug-resistant Axl mutant.3.

Knockdown Axl using siRNA or

CRISPR to validate the on-

target effect.

Variability between

experimental replicates.

Inconsistent preparation of

SGI-7079 working solutions:

Errors in dilution or improper

mixing can lead to variability.

1. Prepare a master mix of

media containing the final

concentration of SGI-7079 to

ensure equal distribution to all

wells.2. Vortex stock solutions

and working solutions

thoroughly before use.

Cell culture conditions:

Variations in cell density,

passage number, or serum

concentration can influence

cellular response to inhibitors.

1. Maintain consistent cell

culture practices, including

seeding density and passage

number.2. Be aware that

components in serum can bind

to small molecules and affect

their effective concentration.

Consider using serum-free or

reduced-serum media if

appropriate for your cell line.

Data Presentation
Table 1: Solubility and Storage of SGI-7079
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Parameter Value Reference

Molecular Weight 455.53 g/mol [3]

Solubility in DMSO 91 mg/mL (199.76 mM) [3]

Solubility in Water Insoluble [3]

Solubility in Ethanol Insoluble [3]

Powder Storage -20°C for up to 3 years [3]

Stock Solution Storage
-80°C for up to 1 year; -20°C

for up to 1 month
[3]

Table 2: Kinase Inhibition Profile of SGI-7079

Target Kinase IC50 / Ki Reference

Axl IC50 = 58 nM (in vitro) [3]

Axl Ki = 5.7 nM [3]

MER Potent nM inhibition [2][3]

Tyro3 Potent nM inhibition [2][3]

Syk Potent nM inhibition [2][3]

Flt1 Potent nM inhibition [2][3]

Flt3 Potent nM inhibition [2][3]

Jak2 Potent nM inhibition [2][3]

TrkA Potent nM inhibition [2][3]

TrkB Potent nM inhibition [2][3]

PDGFRβ Potent nM inhibition [2][3]

Ret Potent nM inhibition [2][3]
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Protocol 1: General Procedure for In Vitro Treatment with SGI-7079

Cell Seeding: Plate cells in appropriate culture vessels and allow them to adhere and reach

the desired confluency (typically 50-70%).

Stock Solution Preparation: Prepare a 10 mM stock solution of SGI-7079 in sterile DMSO.

Working Solution Preparation: On the day of the experiment, dilute the 10 mM stock solution

in pre-warmed, complete cell culture media to the desired final concentrations. It is crucial to

ensure the final DMSO concentration does not exceed 0.1% to avoid solvent-induced

toxicity.

Cell Treatment: Remove the existing media from the cells and replace it with the media

containing the various concentrations of SGI-7079. Include a vehicle control (media with the

same final concentration of DMSO).

Incubation: Incubate the cells for the desired period (e.g., 10 minutes for signaling pathway

analysis or 24-72 hours for proliferation assays).

Downstream Analysis: Following incubation, harvest the cells for downstream applications

such as Western blotting, proliferation assays, or migration assays.

Protocol 2: Assessing the Stability of SGI-7079 in Cell Culture Media

This protocol is adapted from general methods for determining small molecule stability and

should be optimized for your specific experimental setup.

Preparation of SGI-7079 in Media: Prepare a solution of SGI-7079 in your specific cell

culture medium (with serum, if applicable) at the final concentration used in your

experiments.

Incubation: Aliquot the SGI-7079-containing media into sterile tubes and incubate them

under standard cell culture conditions (37°C, 5% CO2).

Time Points: At various time points (e.g., 0, 2, 4, 8, 24, 48, and 72 hours), remove an aliquot

and immediately store it at -80°C to halt any further degradation.
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Sample Analysis: Analyze the concentration of intact SGI-7079 in each sample using a

suitable analytical method such as High-Performance Liquid Chromatography-Mass

Spectrometry (HPLC-MS).

Data Analysis: Plot the concentration of SGI-7079 as a function of time to determine its

stability profile and calculate its half-life in the cell culture medium.
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Caption: SGI-7079 inhibits the Gas6-Axl signaling pathway.
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Caption: Workflow for assessing SGI-7079 stability in media.
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Caption: Troubleshooting logic for SGI-7079 experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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